Cas no 6898-84-6 (Sodium 1-Propanethiolate (Technical Grade))

• Product Name: Sodium 1-Propanethiolate (Technical Grade)
• CAS No: 6898-84-6
• MF: C₃H₇NaS
• MW: 98.1424505710602
• MDL: MFCD24396543
• CID: 503324
• PubChem ID: 4681725
• Update Time: 2025-10-21

Sodium 1-Propanethiolate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, sodiumsalt (1:1)
• Sodium 1-propanethiolate
• sodium,propane-1-thiolate
• 1-Propanethiol sodium salt
• propanethiolate sodium salt
• propyl mercaptan sodium salt
• sodium n-propanethiolate
• Sodium propanethiolate
• XVSFHIIADLZQJP-UHFFFAOYSA-M
• 1-Propanethiolsodium salt
• A853350
• EINECS 230-005-5
• 1-Propanethiol, sodium salt
• FT-0695249
• Sodium 1-propanethiolate, tech grade
• Sodium 1-Propanethiolate (Technical Grade)
• DTXSID10890631
• Sodium 1-propanethiolate, tech. 85%
• AKOS025295638
• MFCD24396543
• AKOS034830295
• Sodium 1-propanethiolate, technical, >=95% (RT)
• Propylsulfanylsodium
• sodium thiopropoxide
• 6898-84-6
• sodium propane-1-thiolate
• SODIUM1-PROPANETHIOLATE
• sodium;propane-1-thiolate
• NS00081102
• 1-Propanethiol, sodium salt (1:1)
• DB-221840
• DTXCID601030915
• (PROPYLSULFANYL)SODIUM

• MDL： MFCD24396543
• Inchi： 1S/C3H8S.Na/c1-2-3-4;/h4H,2-3H2,1H3;/q;+1/p-1
• InChI Key： XVSFHIIADLZQJP-UHFFFAOYSA-M
• SMILES： [S-]CCC.[Na+]

Computed Properties

• Exact Mass: 98.01660
• Monoisotopic Mass: 76.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 1

Experimental Properties

• Melting Point: -113.3 deg C
• Boiling Point: 67.8 deg C
• PSA: 25.30000
• LogP: 1.59390
• Sensitiveness: Air & Moisture Sensitive

Sodium 1-Propanethiolate (Technical Grade) Security Information

• Hazardous Material transportation number：UN 3263 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：1-10-13
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：III
• TSCA：Yes
• Safety Term：4.3
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts

Additional information on Sodium 1-Propanethiolate (Technical Grade)

Comprehensive Guide to Sodium 1-Propanethiolate (CAS No. 6898-84-6): Properties, Applications, and Industry Insights

Sodium 1-Propanethiolate (CAS No. 6898-84-6), often referred to as sodium propylthiolate or technical grade sodium thiopropoxide, is a specialized organosulfur compound with significant industrial relevance. This white to off-white crystalline powder is widely utilized in organic synthesis, pharmaceuticals, and specialty chemical manufacturing due to its unique nucleophilic and reducing properties. The technical grade designation indicates its suitability for industrial applications where high purity is secondary to functional performance.

In recent years, the demand for Sodium 1-Propanethiolate has grown alongside advancements in green chemistry and sustainable manufacturing processes. Researchers frequently search for "eco-friendly thiolate derivatives" and "sulfur-based catalysts alternatives," reflecting the compound's role in replacing hazardous reagents. Its 6898-84-6 CAS number serves as a crucial identifier for regulatory compliance and safety documentation across global supply chains.

The molecular structure of Sodium 1-Propanethiolate (C₃H₇SNa) features a propyl chain terminated by a thiolate anion, making it highly reactive in S-alkylation reactions. This property answers common search queries like "how to modify carbon chains with thiol groups" and "best reagents for mercapto functionalization." The technical grade variant typically contains 90-95% active ingredient, with the balance being sodium hydroxide and residual solvents – specifications that industrial buyers often verify through "Sodium 1-Propanethiolate technical data sheet" searches.

Applications of 6898-84-6 span multiple sectors. In pharmaceutical intermediates, it facilitates the synthesis of thioether linkages, addressing trending topics like "API synthesis optimization." The material handling community frequently researches "safe storage practices for alkali thiolates," emphasizing the need for nitrogen-blanketed containers to prevent oxidation. Analytical chemists searching for "quantification methods for organosodium compounds" employ titration or HPLC techniques to assess batch quality.

Market trends show increasing interest in "bio-derived thiolate precursors" as manufacturers explore sustainable alternatives to petroleum-based Sodium 1-Propanethiolate. The compound's role in polymer modification – particularly in creating sulfur-crosslinked elastomers – aligns with searches for "rubber vulcanization accelerators" and "non-toxic polymer additives." Technical grade material often undergoes particle size optimization (40-60 mesh) to ensure consistent reactivity, a specification frequently requested in "bulk sodium thiopropoxide procurement" inquiries.

Quality control of Sodium 1-Propanethiolate (CAS 6898-84-6) involves rigorous testing for residual solvents and active thiolate content. Laboratories analyzing "thiolate purity assessment methods" typically use iodometric titration or spectroscopic techniques. The compound's moisture sensitivity prompts frequent searches for "desiccants for hygroscopic chemicals" and "argon packaging for air-sensitive reagents," reflecting practical handling concerns.

Emerging research directions include the compound's potential in energy storage systems, particularly in "sulfur-based battery electrolytes" – a hot topic in materials science forums. The technical grade material's cost-effectiveness compared to analytical grade makes it preferable for large-scale applications, driving searches for "price trends in organosodium chemicals." Regulatory professionals often investigate "REACH compliance for 6898-84-6" to ensure proper international shipping documentation.

When working with Sodium 1-Propanethiolate, industrial users emphasize the importance of "compatibility with stainless steel equipment" due to the compound's alkaline nature. Process engineers frequently search for "continuous flow thiolate reactions" to improve production efficiency. The compound's shelf life (typically 12-24 months under proper storage) generates queries about "stabilizers for thiolate solutions" and "degradation indicators for sulfur compounds."

In specialty chemical synthesis, 6898-84-6 serves as a key building block for mercaptan derivatives, addressing search trends like "custom thiol synthesis services." The technical grade's slightly yellow appearance (caused by minimal polysulfide formation) distinguishes it from pure white laboratory-grade material – a visual characteristic often discussed in "thiolate quality assessment forums." Global suppliers increasingly field inquiries about "ISO-certified sodium thiolate manufacturers" as quality standards tighten.

The future of Sodium 1-Propanethiolate (CAS No. 6898-84-6) appears closely tied to sustainable chemistry initiatives. Researchers investigating "catalytic thiolation processes" and "atom-economical S-alkylation" recognize its potential as a greener alternative to traditional sulfonation methods. As industrial biotechnology advances, searches for "enzymatic thiol production" may influence next-generation manufacturing approaches for this versatile technical grade organosodium compound.